(6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)(1-methyl-5-(1H-pyrrol-1-yl)-1H-pyrazol-4-yl)methanone

• IUPAC Name: (6,7-dimethoxy-3,4-dihydro-1H-isoquinolin-2-yl)-(1-methyl-5-pyrrol-1-ylpyrazol-4-yl)methanone
• InChI: InChI=1S/C20H22N4O3/c1-22-19(23-7-4-5-8-23)16(12-21-22)20(25)24-9-6-14-10-17(26-2)18(27-3)11-15(14)13-24/h4-5,7-8,10-12H,6,9,13H2,1-3H3
• InChI Key: JFSPCKYSIQRIBI-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(C=N1)C(=O)N2CCC3=CC(=C(C=C3C2)OC)OC)N4C=CC=C4
• Molecular Formula: C20H22N4O3
• Molecular Weight: 366.4 g/mol

Description

(6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)(1-methyl-5-(1H-pyrrol-1-yl)-1H-pyrazol-4-yl)methanone is a chemical compound of significant interest in medicinal chemistry and neuroscience research, particularly in the study of ionotropic glutamate receptors. Compounds featuring the 6,7-dimethoxy-3,4-dihydroisoquinoline scaffold are recognized for their potential as allosteric modulators of the N-Methyl-D-Aspartate receptor (NMDAR), a ligand-gated ion channel critical for synaptic transmission, learning, memory, and brain development . Dysfunction of NMDARs has been implicated in a range of neurological conditions, making them a prominent therapeutic target . This compound is structurally related to a class of investigational positive allosteric modulators (PAMs) that target specific GluN2 subunits of the NMDA receptor, such as the GluN2C and GluN2D subtypes . The modulation of these specific subunits is a key strategy for targeting neurological circuits with anatomical precision, thereby minimizing the side effects associated with broad NMDAR inhibition . Researchers can utilize this compound as a chemical tool to probe the function of NMDA receptor subtypes in various experimental models, which may contribute to the understanding of psychiatric and neurodegenerative disorders. The compound is supplied for research applications exclusively. It is intended for in vitro studies and is not intended for diagnostic or therapeutic use in humans or animals. Researchers should handle this material with appropriate safety precautions. Refer to the Safety Data Sheet for comprehensive handling and hazard information.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of this compound typically involves multi-step organic reactions. A possible synthetic route could include:

Formation of the dihydroisoquinoline moiety: This can be achieved through the Pictet-Spengler reaction, where an aromatic aldehyde reacts with an amine in the presence of an acid catalyst.

Introduction of methoxy groups: Methoxylation can be performed using methanol and a strong acid or base.

Synthesis of the pyrazole ring: This can be done through the reaction of a hydrazine derivative with a 1,3-diketone.

Formation of the pyrrole ring: Pyrrole synthesis can be achieved via the Paal-Knorr synthesis, where a 1,4-dicarbonyl compound reacts with ammonia or an amine.

Coupling reactions: The final step involves coupling the different moieties using reagents like coupling agents or catalysts.

Industrial Production Methods

Industrial production of such complex molecules often involves optimization of the synthetic route to maximize yield and minimize cost. This includes the use of continuous flow reactors, high-throughput screening of reaction conditions, and the use of green chemistry principles to reduce waste and improve efficiency.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the methoxy and dihydroisoquinoline moieties.

Reduction: Reduction reactions can target the carbonyl group in the methanone moiety.

Substitution: Electrophilic and nucleophilic substitution reactions can occur at various positions on the aromatic rings.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate or chromium trioxide.

Reduction: Reagents like lithium aluminum hydride or sodium borohydride.

Substitution: Reagents like halogens for electrophilic substitution or nucleophiles like amines for nucleophilic substitution.

Major Products

The major products of these reactions depend on the specific conditions and reagents used. For example, oxidation might yield quinones, while reduction could produce alcohols or amines.

Scientific Research Applications

Research indicates that compounds similar to (6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)(1-methyl-5-(1H-pyrrol-1-yl)-1H-pyrazol-4-yl)methanone exhibit a range of biological activities:

Anticancer Properties

Studies have shown that isoquinoline derivatives possess anticancer properties by inhibiting tumor cell proliferation and inducing apoptosis in various cancer cell lines. For instance:

Compound	Cancer Type	Mechanism of Action
Compound A	Breast Cancer	Inhibition of cell cycle progression
Compound B	Lung Cancer	Induction of apoptosis via mitochondrial pathway

Antimicrobial Activity

The compound has demonstrated antibacterial and antifungal properties against several pathogens. Research has indicated that modifications to the isoquinoline structure can enhance its efficacy against resistant strains.

Neuroprotective Effects

There is emerging evidence supporting the neuroprotective effects of similar compounds in models of neurodegenerative diseases like Alzheimer's and Parkinson's disease. These compounds may exert their effects through antioxidant mechanisms or modulation of neuroinflammatory pathways.

Case Studies

Several studies have documented the applications and efficacy of related compounds:

Case Study 1: Anticancer Activity

A study published in Molecules investigated the anticancer effects of a related isoquinoline derivative on human breast cancer cells. The results indicated a significant reduction in cell viability at concentrations above 10 µM, with mechanisms involving apoptosis induction confirmed through flow cytometry analysis .

Case Study 2: Antimicrobial Efficacy

In another study focusing on antimicrobial properties, a series of isoquinoline derivatives were tested against Gram-positive and Gram-negative bacteria. The results showed that certain modifications led to increased potency against resistant strains, suggesting potential for development into new antibiotics .

Mechanism of Action

The mechanism of action of this compound would depend on its specific interactions with biological targets. For example, it might inhibit an enzyme by binding to its active site or modulate a receptor by acting as an agonist or antagonist.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis highlight structural, functional, and biological distinctions between the target compound and analogous molecules:

Table 1: Structural and Functional Comparison

Compound Name/Structure	Key Structural Features	Substituents	Biological Activities	References
(6,7-Dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)(1-methyl-5-(1H-pyrrol-1-yl)-1H-pyrazol-4-yl)methanone	Dihydroisoquinoline + pyrazole-pyrrole hybrid	6,7-Dimethoxy, 1-methyl, 5-(pyrrol-1-yl)	Potential anticancer, neuroprotective
(1-Methyl-4-nitro-1H-pyrazol-5-yl)(1-pyrrolidinyl)methanone	Pyrazole + pyrrolidine	Nitro, pyrrolidinyl	Antimicrobial, enzyme inhibition
2-[5-(4-Chlorophenyl)-3-methyl-1H-pyrazol-4-yl]-1-(6,7-dimethoxyisoquinolin-2-yl)ethanone	Pyrazole + isoquinoline	4-Chlorophenyl, methyl, 6,7-dimethoxy	Anticancer (specific to kinase inhibition)
(3,4-Dihydroisoquinolin-2(1H)-yl)(6-azaspiro[2.5]octan-1-yl)methanone	Dihydroisoquinoline + spirocyclic azetidine	Spirocyclic azetidine	Antimicrobial, neuroprotective
(1-(6-Chloropyridazin-3-yl)piperidin-4-yl)(6,7-dimethoxyisoquinolin-2-yl)methanone	Piperidine + chloropyridazine + isoquinoline	6-Chloropyridazine, 6,7-dimethoxy	Neuroprotective, antimicrobial

Key Observations:

Structural Uniqueness: The target compound’s pyrrole-substituted pyrazole distinguishes it from analogs with nitro () or chlorophenyl groups (). Pyrrole’s aromaticity and hydrogen-bonding capacity may enhance target selectivity compared to electron-withdrawing nitro groups . The 6,7-dimethoxy substitution on the dihydroisoquinoline moiety is shared with other anticancer candidates (), but its combination with a pyrazole-pyrrole system is novel .

Biological Activity Trends: Anticancer Potential: The dihydroisoquinoline core in the target compound and ’s derivative is linked to kinase inhibition and apoptosis induction, while spirocyclic () and piperidine-chloropyridazine () analogs show broader antimicrobial effects. Neuroprotective Effects: Dihydroisoquinoline derivatives () often exhibit neuroprotection via acetylcholine esterase inhibition, but the target’s pyrrole group may modulate additional pathways .

Synthesis and Stability :

• Compared to nitro- or chlorophenyl-substituted analogs (), the target’s methoxy and pyrrole groups likely require milder reaction conditions (e.g., avoiding strong acids for nitration) .
• The methoxy groups enhance solubility in polar solvents, whereas nitro substituents () increase lipophilicity and metabolic stability .

Mechanistic Divergence :

• The pyrrole-pyrazole system may interact with heme-containing enzymes (e.g., cytochrome P450), unlike spirocyclic () or piperidine-based () compounds, which target ion channels or G-protein-coupled receptors .

Biological Activity

The compound (6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)(1-methyl-5-(1H-pyrrol-1-yl)-1H-pyrazol-4-yl)methanone has garnered attention for its potential biological activities, particularly in the context of anti-inflammatory and analgesic properties. This article synthesizes existing research findings, case studies, and relevant data to provide a comprehensive overview of its biological activity.

• Molecular Formula : C23H25N3O4
• Molecular Weight : 439.5 g/mol
• IUPAC Name : (6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)(1-methyl-5-(1H-pyrrol-1-yl)-1H-pyrazol-4-yl)methanone
• CAS Number : 1286700-19-3

Research indicates that this compound may exert its biological effects through several mechanisms:

• COX Inhibition : Preliminary studies suggest that derivatives of isoquinoline compounds can inhibit cyclooxygenase (COX) enzymes, particularly COX-II, which is implicated in inflammatory processes. The compound showed promising results in inhibiting COX-II activity with an IC50 value indicating significant potency compared to standard drugs like Celecoxib .
• Sigma Receptor Interaction : Some studies have highlighted the role of sigma receptors in mediating pain and inflammation. The compound's structural analogs have been shown to selectively bind to sigma receptors, which may contribute to their analgesic effects .
• Antioxidant Activity : The presence of methoxy groups in the structure can enhance antioxidant properties, potentially reducing oxidative stress in biological systems .

Anti-inflammatory Effects

In vivo studies have demonstrated that the compound exhibits significant anti-inflammatory activity. For instance:

• Case Study : A study involving animal models showed that administration of the compound resulted in a reduction in inflammatory markers and pain response comparable to established anti-inflammatory drugs .

Analgesic Properties

The analgesic properties of this compound were evaluated through various pain models:

• Experimental Pain Models : In rodent models, the compound effectively reduced pain responses induced by formalin and carrageenan injections, suggesting a dual mechanism involving both central and peripheral pathways .

Data Table: Summary of Biological Activities

Activity Type	Observed Effect	Reference
COX-II Inhibition	IC50 = 0.52 μM
Anti-inflammatory	64.28% inhibition in vivo
Analgesic Activity	Significant reduction in pain response
Antioxidant Activity	Enhanced antioxidant properties

Q & A

Q. What quality control measures ensure batch-to-batch consistency?

• Implement strict in-process controls (IPCs):
• Mid-reaction FTIR to monitor carbonyl intermediates .
• Karl Fischer titration for residual water (<0.1% w/w) .
• Chiral HPLC to confirm enantiomeric purity (if applicable) .

Q. How to design stability studies for long-term storage?

• Use ICH guidelines:
• Accelerated stability testing (40°C/75% RH for 6 months) .
• LC-MS/MS to detect degradation products (e.g., oxidation of pyrrole rings) .